8-({1-[3-(trifluoromethoxy)benzoyl]piperidin-4-yl}oxy)quinoline
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Description
8-({1-[3-(trifluoromethoxy)benzoyl]piperidin-4-yl}oxy)quinoline is a useful research compound. Its molecular formula is C22H19F3N2O3 and its molecular weight is 416.4. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Synthesis
Research on derivatives of mefloquine, which share structural similarities with the mentioned compound, provides insights into their crystal structures and anti-tubercular activities. For example, the study of mefloquine derivatives demonstrated the synthesis and crystal structures of such compounds, highlighting their significant anti-tubercular activities against M. tuberculosis, with minimum inhibitory concentrations indicating potential therapeutic applications (Wardell et al., 2011).
Another study focused on the effects of structure and environment on the spectroscopic properties of related compounds, emphasizing the importance of molecular structure on their optical and electronic properties. This research aids in understanding how substitutions and environmental factors affect the behavior of these molecules (Al-Ansari, 2016).
Antimicrobial and Antitubercular Properties
Several studies have explored the antimicrobial and antitubercular properties of compounds structurally related to (4-(Quinolin-8-yloxy)piperidin-1-yl)(3-(trifluoromethoxy)phenyl)methanone. For instance, research on the synthesis and antimicrobial evaluation of new quinoline derivatives revealed that these compounds exhibit significant antimicrobial activity, providing a foundation for the development of new therapeutic agents (Kumar & Kumar, 2021).
Photophysical Properties
Investigations into the photophysical properties of related compounds offer insights into their potential applications in materials science and sensor development. Studies on the synthesis and conformational analysis of specific derivatives have been conducted to understand their structural characteristics and light-emitting properties, which could be leveraged in the design of novel optical materials (Karkhut et al., 2014).
Properties
IUPAC Name |
(4-quinolin-8-yloxypiperidin-1-yl)-[3-(trifluoromethoxy)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19F3N2O3/c23-22(24,25)30-18-7-1-5-16(14-18)21(28)27-12-9-17(10-13-27)29-19-8-2-4-15-6-3-11-26-20(15)19/h1-8,11,14,17H,9-10,12-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLWMGSCQXOKIGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=CC=CC3=C2N=CC=C3)C(=O)C4=CC(=CC=C4)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.